Cas no 2763779-54-8 (7-bromo-1,1-dimethyl-3,4-dihydro-1H-2-benzopyran-4-one)

• Product Name: 7-bromo-1,1-dimethyl-3,4-dihydro-1H-2-benzopyran-4-one
• CAS No: 2763779-54-8
• MF: C₁₁H₁₁BrO₂
• MW: 255.107842683792
• CID: 5559812
• PubChem ID: 121384346
• Update Time: 2025-05-25

7-bromo-1,1-dimethyl-3,4-dihydro-1H-2-benzopyran-4-one Chemical and Physical Properties

Names and Identifiers

• 2763779-54-8
• 7-bromo-1,1-dimethyl-3,4-dihydro-1H-2-benzopyran-4-one
• SCHEMBL17808127
• EN300-37347607

• Inchi： 1S/C11H11BrO2/c1-11(2)9-5-7(12)3-4-8(9)10(13)6-14-11/h3-5H,6H2,1-2H3
• InChI Key： HFFXVCUMPQKZJG-UHFFFAOYSA-N
• SMILES： BrC1C=CC2C(COC(C)(C)C=2C=1)=O

Computed Properties

• Exact Mass: 253.99424g/mol
• Monoisotopic Mass: 253.99424g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 26.3Ų

Additional information on 7-bromo-1,1-dimethyl-3,4-dihydro-1H-2-benzopyran-4-one

Professional Introduction to Compound with CAS No. 2763779-54-8 and Product Name: 7-bromo-1,1-dimethyl-3,4-dihydro-1H-2-benzopyran-4-one

The compound with the CAS number 2763779-54-8 and the product name 7-bromo-1,1-dimethyl-3,4-dihydro-1H-2-benzopyran-4-one represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic compound belongs to the benzopyranone class, a structural motif widely recognized for its biological activity and pharmacological potential. The presence of a bromine substituent at the 7-position and dimethyl groups at the 1-position enhances its chemical reactivity, making it a valuable intermediate in synthetic organic chemistry and drug development.

In recent years, there has been growing interest in benzopyranone derivatives due to their demonstrated efficacy in various therapeutic applications. The 7-bromo-1,1-dimethyl-3,4-dihydro-1H-2-benzopyran-4-one structure has been extensively studied for its potential as a scaffold in medicinal chemistry. Its unique electronic and steric properties allow for selective modifications, enabling the design of novel compounds with improved pharmacokinetic profiles and target specificity.

One of the most compelling aspects of this compound is its role in the development of small-molecule inhibitors targeting key biological pathways. For instance, studies have shown that derivatives of 7-bromo-1,1-dimethyl-3,4-dihydro-1H-2-benzopyran-4-one exhibit inhibitory activity against enzymes involved in cancer progression. The bromine atom at the 7-position serves as a handle for further functionalization, allowing chemists to introduce additional substituents that enhance binding affinity to biological targets. This flexibility has led to the discovery of several lead compounds that are currently undergoing preclinical evaluation.

The synthesis of 7-bromo-1,1-dimethyl-3,4-dihydro-1H-2-benzopyran-4-one involves a multi-step process that requires careful optimization to ensure high yield and purity. The key steps typically include cyclization reactions to form the benzopyranone core, followed by bromination and dimethylation at specific positions. Advances in catalytic methods have enabled more efficient and sustainable synthetic routes, reducing waste and improving scalability.

Recent research has also highlighted the importance of computational methods in designing effective derivatives of 7-bromo-1,1-dimethyl-3,4-dihydro-1H-2-benzopyran-4-one. Molecular modeling techniques have been employed to predict binding interactions with target proteins, allowing researchers to fine-tune structures before experimental synthesis. This approach not only accelerates the drug discovery process but also minimizes costly trial-and-error experimentation.

The pharmacological profile of 7-bromo-1,1-dimethyl-3,4-dihydro-1H-2-benzopyran-4-one has been investigated in several preclinical models. Initial studies suggest that it exhibits moderate solubility in aqueous media and moderate oral bioavailability, making it a promising candidate for further development. Additionally, its stability under various storage conditions has been assessed, ensuring that it remains viable for long-term clinical trials.

One particularly intriguing aspect of this compound is its potential application in treating neurological disorders. Benzopyranone derivatives have shown promise as modulators of neurotransmitter systems, particularly those involving serotonin and dopamine. The structural features of 7-bromo-1,1-dimethyl-3,4-dihydro-1H-2-benzopyran-4-one make it a candidate for developing novel therapeutics targeting conditions such as depression and Parkinson's disease.

As our understanding of biological pathways continues to evolve, so does our appreciation for compounds like 7-bromo-1,1-dimethyl-3,4-dihydro-1H-2-benzopyran-4-one. Ongoing research aims to uncover new mechanisms of action and expand its therapeutic applications. Collaborative efforts between synthetic chemists and biologists are crucial in translating these findings into tangible benefits for patients worldwide.

The future prospects for this compound are bright, with several academic institutions and pharmaceutical companies actively exploring its potential. By leveraging cutting-edge synthetic methodologies and computational tools, researchers are poised to unlock new therapeutic possibilities derived from this versatile scaffold.